1-(4Pyridyl)-4-(4-nitrobenzoyl)piperazine

• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol
• IUPAC Name: (4-nitrophenyl)-(4-pyridin-4-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H16N4O3/c21-16(13-1-3-15(4-2-13)20(22)23)19-11-9-18(10-12-19)14-5-7-17-8-6-14/h1-8H,9-12H2
• InChI Key: HLAFCBWJAVOFEH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=NC=C2)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Description

1-(4Pyridyl)-4-(4-nitrobenzoyl)piperazine is a useful research compound. Its molecular formula is C16H16N4O3 and its molecular weight is 312.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (3.48 ml) was added to a stirred suspension of 1-(4-pyridyl)piperazine (4.08 g) in DMF (50 ml). The mixture was cooled to 4° C., and 4-nitrobenzoylchloride (4.64 g) added. The mixture was stirred for 1 hour at 4° C. and then for 16 hours at ambient temperature. Dichloromethane (250 ml) was then added and the mixture washed with water (3×30 ml), saturated brine (1×30 ml), then dried (MgSO4) and the solvents evaporated. The residual oil was purified by flash chromatography on silica gel using 5% v/v methanol/dichloromethane and then with 10% v/v methanol/dichloromethane as eluant to give 1-(4pyridyl)-4-(4-nitrobenzoyl)piperazine (5.09 g) as a yellow solid. m.p. 158-160° C.; microanalysis. found: C, 61.3; H, 5.3; N, 17.6%; C16H16N4O3 requires: C, 61.5; H, 5.2; N, 17.9%: NMR: 3.42(6H+H2O,m), 3.87(2H,bs), 6.93(2H,d), 7.84(2H,d), 8.30(2H,d), 8.41(2H,d): MS: m/z 313 (MH)+.